Cas no 328555-84-6 ((2Z)-8-ethoxy-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide)

• Product Name: (2Z)-8-ethoxy-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide
• CAS No: 328555-84-6
• MF: C₁₉H₁₅F₃N₂O₃
• MW: 376.329215288162
• CID: 3148117
• PubChem ID: 1020923
• Update Time: 2025-10-31

(2Z)-8-ethoxy-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>(2Z)-8-ethoxy-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamid e
• (2Z)-8-ethoxy-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide
• 328555-84-6
• AK-968/15361377
• 8-ethoxy-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide
• (2Z)-8-ethoxy-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide
• STK962389
• (Z)-8-ethoxy-2-((3-(trifluoromethyl)phenyl)imino)-2H-chromene-3-carboxamide
• SR-01000417838
• SR-01000417838-1
• 8-ethoxy-2-[3-(trifluoromethyl)phenyl]iminochromene-3-carboxamide
• AKOS024600077
• F0803-0246

• Inchi： 1S/C19H15F3N2O3/c1-2-26-15-8-3-5-11-9-14(17(23)25)18(27-16(11)15)24-13-7-4-6-12(10-13)19(20,21)22/h3-10H,2H2,1H3,(H2,23,25)/b24-18-
• InChI Key： YXJHDJCNTXFICK-MOHJPFBDSA-N
• SMILES： FC(C1C=CC=C(C=1)/N=C1/C(C(N)=O)=CC2C=CC=C(C=2O/1)OCC)(F)F

Computed Properties

• Exact Mass: 376.10347683Da
• Monoisotopic Mass: 376.10347683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 73.9Ų

Additional information on (2Z)-8-ethoxy-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide

Comprehensive Overview of (2Z)-8-ethoxy-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide (CAS No. 328555-84-6)

The compound (2Z)-8-ethoxy-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide, identified by its CAS No. 328555-84-6, is a synthetic organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique structure, featuring an ethoxy group, a trifluoromethylphenylimino moiety, and a chromene-carboxamide backbone, makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, owing to its ability to interact with biological targets.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This compound, with its trifluoromethyl group, aligns perfectly with this trend. Its chromene core is another highlight, as chromene derivatives are known for their diverse pharmacological activities, including anti-inflammatory and antioxidant properties. These features make CAS No. 328555-84-6 a subject of intense study in medicinal chemistry.

The Z-configuration of the imino group in this compound is critical for its stereochemical properties, influencing its binding affinity to proteins and enzymes. This aspect is particularly relevant in the context of structure-activity relationship (SAR) studies, which are a hot topic in drug design. Researchers often search for SAR insights to optimize lead compounds, and this molecule's unique configuration provides a valuable case study.

Another area of interest is the compound's carboxamide functionality, which is a common pharmacophore in many FDA-approved drugs. This group enhances hydrogen bonding potential, improving solubility and target engagement. Given the growing focus on drug solubility and oral bioavailability in pharmaceutical development, the presence of this moiety in 328555-84-6 adds to its appeal.

From a synthetic chemistry perspective, the preparation of (2Z)-8-ethoxy-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide involves multi-step reactions, including condensation and cyclization processes. These methods are frequently discussed in academic and industrial settings, especially in the context of green chemistry and sustainable synthesis. Researchers are keen on optimizing these protocols to reduce waste and improve yields.

The compound's potential applications extend beyond pharmaceuticals. Its chromene scaffold is also explored in materials science, particularly in the development of organic semiconductors and fluorescent probes. This interdisciplinary relevance makes CAS No. 328555-84-6 a compound of broad interest, bridging gaps between chemistry, biology, and materials science.

In summary, (2Z)-8-ethoxy-2-{3-(trifluoromethyl)phenylimino}-2H-chromene-3-carboxamide is a multifaceted molecule with significant potential in drug discovery and materials science. Its structural features, including the trifluoromethyl group, chromene core, and carboxamide moiety, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties and applications, this compound is poised to play a pivotal role in advancing both medicinal and material innovations.